1-Hydrazino-4-nitronaphthalene hydrochloride

• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol
• IUPAC Name: (4-nitronaphthalen-1-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C10H9N3O2.ClH/c11-12-9-5-6-10(13(14)15)8-4-2-1-3-7(8)9;/h1-6,12H,11H2;1H
• InChI Key: NRBXGPZGBNKDRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2[N+](=O)[O-])NN.Cl

Description

1-Hydrazino-4-nitronaphthalene hydrochloride is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.9 g of sodium nitrite in 10 ml of water is added to a suspension, cooled to -5° C., of 5.2 g of 4-nitro-1-naphthylamine in 150 ml of concentrated HCl, 100 ml of 1N HCl and 150 ml of AcOH. The mixture is left stirring for 1 hour 15 minutes at a temperature of between -5° C. and 0° C. It is cooled to -15° C., and a solution of 12.5 g of stannous chloride dihydrate in 30 ml of concentrated HCl is added very slowly. The temperature is allowed to rise to RT and the reaction mixture is kept stirring for 2 hours 30 minutes. It is filtered, the solid is then taken up with water and the mixture is filtered again. 5.9 g of the expected product are obtained.